Cas no 941962-48-7 (methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate)

• Product Name: methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate
• CAS No: 941962-48-7
• MF: C₁₇H₂₂N₄O₄
• MW: 346.380983829498
• CID: 5448337
• Update Time: 2025-06-08

methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[[1-[2-(4-morpholinyl)-2-oxoethyl]-1H-benzimidazol-2-yl]methyl]-, methyl ester
• methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate

• Inchi： 1S/C17H22N4O4/c1-19(17(23)24-2)11-15-18-13-5-3-4-6-14(13)21(15)12-16(22)20-7-9-25-10-8-20/h3-6H,7-12H2,1-2H3
• InChI Key： JZIXOBACRLXCQV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)N(C)CC1N(CC(N2CCOCC2)=O)C2=CC=CC=C2N=1

Additional information on methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate

Introduction to Methyl N-methyl-N-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methyl)carbamate (CAS No. 941962-48-7)

Methyl N-methyl-N-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methylcarbamate is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 941962-48-7, has garnered attention due to its unique chemical structure and potential biological activities. The presence of a morpholine moiety and a benzodiazole ring in its molecular framework suggests a multifaceted role in drug design and synthesis.

The compound's structure consists of a carbamate group attached to a complex aromatic system, which includes a morpholine ring and a benzodiazole moiety. The morpholine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents, while the benzodiazole component is often associated with anxiolytic and sedative properties. This combination makes Methyl N-methyl-N-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methylcarbamate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The benzodiazole scaffold, in particular, has been extensively studied for its potential in treating neurological disorders such as anxiety, epilepsy, and insomnia. The incorporation of a morpholine group into this framework may enhance the pharmacological profile of the compound by improving its metabolic stability and binding affinity to target receptors.

Recent studies have highlighted the importance of structural modifications in optimizing the biological activity of benzodiazole derivatives. Researchers have been exploring various substituents that can enhance the efficacy and reduce the side effects associated with traditional benzodiazoles. The compound Methyl N-methyl-N-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}methylcarbamate represents an innovative approach in this direction, combining the benefits of both morpholine and benzodiazole moieties.

The synthesis of this compound involves multiple steps, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as solid-phase synthesis and automated purification systems have played a crucial role in achieving the desired chemical integrity.

The pharmacological potential of Methyl N-methyl-N-{1-2-(morpholin-4-yl)-2-oxyethylethyl}methylcarbamate has been evaluated through in vitro studies. These studies have revealed promising results regarding its interaction with central nervous system receptors. The compound demonstrates selective binding affinity for certain neurotransmitter receptors, which could be exploited for therapeutic applications.

In addition to its pharmacological properties, the compound's chemical stability has been assessed under various conditions. Stability studies indicate that it remains intact under typical storage conditions, making it suitable for long-term research applications. This stability is crucial for maintaining the integrity of the compound during experiments and clinical trials.

The toxicological profile of Methyl N-methyl-N-{1-(morpholinopropyl)-5-chlorobenzimidazol}methylcarbamate has also been examined. Preliminary toxicology studies suggest that it exhibits low toxicity at moderate doses, indicating a favorable safety profile. However, further comprehensive toxicological assessments are necessary to fully understand its potential risks and benefits.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in preclinical models as a tool for studying neural mechanisms and developing new therapeutic strategies. Its unique structure makes it a valuable asset in drug discovery programs aimed at addressing neurological disorders.

The integration of computational chemistry techniques has enhanced the understanding of Methyl N-methyl-N-{1-(morpholinoacetyl)benzodiazole}methylcarbamate's interactions with biological targets. Molecular modeling studies have provided insights into its binding mode and affinity for specific receptors. These findings are crucial for optimizing its pharmacological properties and developing more effective derivatives.

The future prospects of this compound are promising, with ongoing research aimed at exploring its full potential in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. The compound's unique characteristics make it a valuable candidate for further investigation in various therapeutic contexts.

In conclusion, Methyl N-methyl-N-{1-(morpholinopropyl)-5-chlorobenzimidazol}methylcarbamate (CAS No. 941962-48) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an exciting subject for further study. As research continues to uncover new applications, this compound is poised to play a vital role in advancing our understanding of neurological disorders and developing novel therapeutic interventions.